Cas no 2306249-09-0 (tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate)

• Product Name: tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate
• CAS No: 2306249-09-0
• MF: C₁₂H₁₉F₂NO₃
• MW: 263.280970811844
• CID: 5280421
• Update Time: 2026-03-09

tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[2.4]heptane-5-carboxylic acid, 1,1-difluoro-6-(hydroxymethyl)-, 1,1-dimethylethyl ester, (3S,6S)-
• tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate

• Inchi： 1S/C12H19F2NO3/c1-10(2,3)18-9(17)15-7-11(4-8(15)5-16)6-12(11,13)14/h8,16H,4-7H2,1-3H3/t8-,11-/m0/s1
• InChI Key： JXPZUQUNCBYEJY-KWQFWETISA-N
• SMILES： C1(F)(F)[C@@]2(C[C@@H](CO)N(C(OC(C)(C)C)=O)C2)C1

Additional information on tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate

tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate: A Comprehensive Overview

In the ever-evolving landscape of organic chemistry, the compound tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate stands out as a fascinating molecule with significant potential in various applications. This compound, identified by the CAS number 2306249-09-0, has garnered attention due to its unique structural properties and promising biological activities. Recent studies have shed light on its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

The molecular structure of tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate is characterized by a spirocyclic framework, which is a rare and complex arrangement of rings sharing only one atom. This spiro structure contributes to its stability and unique reactivity. The presence of fluorine atoms at the 2-position introduces electronic effects that can influence its interaction with biological systems. Additionally, the hydroxymethyl group at position 6 adds hydrophilic properties, enhancing its solubility and bioavailability.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound in various environments. For instance, molecular dynamics simulations have revealed that the spirocyclic core exhibits remarkable flexibility, enabling it to adopt multiple conformations. This flexibility is crucial for its potential use as a scaffold in drug design, where molecules need to bind to diverse target sites with high specificity.

In terms of synthesis, the compound can be prepared through a multi-step process involving advanced organic reactions such as ring-closing metathesis and stereoselective fluorination. These methods ensure the preservation of stereochemistry at the 3S and 6S positions, which are critical for its biological activity. The use of tert-butyl ester groups further facilitates purification and handling during the synthesis process.

The biological evaluation of tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate has shown promising results in preliminary assays. It has demonstrated moderate inhibitory activity against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest its potential as a lead compound for developing treatments for Alzheimer's disease and related conditions.

Beyond pharmacology, this compound has also been explored in materials science for its ability to form self-assembled monolayers on various substrates. Its spirocyclic structure allows for strong intermolecular interactions, making it a candidate for applications in nanotechnology and surface coatings.

In conclusion, tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate represents a compelling example of how complex molecular architectures can lead to innovative solutions in science and medicine. With ongoing research unraveling its full potential, this compound continues to be a focal point for interdisciplinary studies.